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Compound of Interest

Compound Name: 2-Ethylanthracene

Cat. No.: B1630459 Get Quote

In-Depth Technical Guide: 2-Ethylanthracene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Ethylanthracene, a polycyclic

aromatic hydrocarbon. The document details its chemical and physical properties, outlines a

representative synthetic protocol, and illustrates its mechanism as a photosensitizer.

Core Compound Data: 2-Ethylanthracene
2-Ethylanthracene is an alkyl-substituted derivative of anthracene. Its core properties are

summarized below for quick reference.
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Property Value Reference(s)

CAS Number 52251-71-5 [1][2][3][4][5]

Molecular Formula C₁₆H₁₄ [1][2][3]

Molecular Weight 206.28 g/mol [1][2][3][5][6]

Physical Description Yellow to brown powder [4]

Melting Point 152-153 °C [2]

Boiling Point (Predicted) 364.3 ± 9.0 °C at 760 mmHg [2]

Density (Calculated) 1.1 ± 0.1 g/cm³ [2]

EC Number 257-788-6 [1]

InChI Key
ZXAGXLDEMUNQSH-

UHFFFAOYSA-N
[2]

Experimental Protocols
While specific synthetic procedures for 2-ethylanthracene are not extensively detailed in

readily available literature, a reliable route can be adapted from established cross-coupling

methodologies for similar 2-substituted anthracenes. The following protocol outlines a two-step

synthesis starting from 2-bromoanthracene via a Sonogashira coupling, followed by reduction.

Step 1: Sonogashira Coupling of 2-Bromoanthracene with Ethynyltrimethylsilane

This reaction forms a carbon-carbon bond between the anthracene core and a protected

acetylene group.

Reaction Setup: In a flame-dried Schlenk flask under an inert argon atmosphere, combine 2-

bromoanthracene (1.0 equivalent), bis(triphenylphosphine)palladium(II) dichloride

(Pd(PPh₃)₂Cl₂; 0.03 eq.), and copper(I) iodide (CuI; 0.05 eq.).

Solvent and Reagent Addition: Add degassed, anhydrous solvents, such as a 3:1 mixture of

toluene and triethylamine. Subsequently, add ethynyltrimethylsilane (1.5 eq.) to the mixture

via syringe.
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Reaction Conditions: Heat the reaction mixture to 80°C and stir vigorously for 12-24 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Work-up and Purification: After the reaction is complete, cool the mixture to room

temperature and filter it through a pad of Celite to remove the catalyst. The filtrate is then

concentrated under reduced pressure. The crude product, 2-

((trimethylsilyl)ethynyl)anthracene, is purified by column chromatography on silica gel using

a hexane or hexane/dichloromethane gradient.

Step 2: Reduction to 2-Ethylanthracene

The resulting alkyne is reduced to the corresponding ethyl group.

Reaction Setup: Dissolve the purified 2-((trimethylsilyl)ethynyl)anthracene (1.0 eq.) in a

suitable solvent such as ethanol in a round-bottom flask.

Catalyst Addition: Add a palladium on carbon catalyst (Pd/C, 10% w/w).

Reaction Conditions: The flask is evacuated and backfilled with hydrogen gas (H₂), and the

mixture is stirred vigorously at room temperature under a hydrogen atmosphere (typically

using a balloon) until the reaction is complete (monitored by TLC).

Work-up and Purification: Upon completion, the reaction mixture is filtered through Celite to

remove the catalyst. The solvent is evaporated under reduced pressure to yield the crude

product. The final product, 2-ethylanthracene, can be further purified by recrystallization

from a suitable solvent like ethanol.

Visualized Workflows and Pathways
The following diagrams, generated using DOT language, illustrate the synthetic workflow and a

key application pathway for 2-ethylanthracene.
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Synthetic Workflow for 2-Ethylanthracene

Start: 2-Bromoanthracene

Sonogashira Coupling
(Pd(PPh3)2Cl2, CuI, Et3N, TMS-acetylene)

Purification
(Column Chromatography)

Intermediate:
2-((Trimethylsilyl)ethynyl)anthracene

Catalytic Hydrogenation
(H2, Pd/C)

Purification
(Recrystallization)

Final Product:
2-Ethylanthracene

Click to download full resolution via product page

Caption: Synthetic workflow for 2-Ethylanthracene production.
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While 2-ethylanthracene is not known to be directly involved in specific endogenous signaling

pathways, its utility as a photosensitizer is well-documented.[5] Photosensitizers can be used in

photodynamic therapy (PDT), where they absorb light and transfer the energy to molecular

oxygen, generating reactive oxygen species (ROS) that induce localized cell death. This

process triggers cellular stress response pathways.

General Mechanism of Anthracene-Based Photosensitization
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Caption: Logical pathway of photosensitization by 2-Ethylanthracene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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